Cas no 80037-03-2 (1,2,4-Triazine-3,5(2H,4H)-dione, 6-[(3-oxo-1-octenyl)thio]-,(E)- (9CI))
![1,2,4-Triazine-3,5(2H,4H)-dione, 6-[(3-oxo-1-octenyl)thio]-,(E)- (9CI) structure](https://www.kuujia.com/scimg/cas/80037-03-2x500.png)
80037-03-2 structure
Product name:1,2,4-Triazine-3,5(2H,4H)-dione, 6-[(3-oxo-1-octenyl)thio]-,(E)- (9CI)
1,2,4-Triazine-3,5(2H,4H)-dione, 6-[(3-oxo-1-octenyl)thio]-,(E)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazine-3,5(2H,4H)-dione, 6-[(3-oxo-1-octenyl)thio]-,(E)- (9CI)
- 6-[(E)-3-oxooct-1-enyl]sulfanyl-2H-1,2,4-triazine-3,5-dione
- NSC307176
- NSC-307176
- DTXSID20421910
- 80037-03-2
-
- Inchi: InChI=1S/C11H15N3O3S/c1-2-3-4-5-8(15)6-7-18-10-9(16)12-11(17)14-13-10/h6-7H,2-5H2,1H3,(H2,12,14,16,17)/b7-6+
- InChI Key: GOYDPKRGSDNILQ-VOTSOKGWSA-N
- SMILES: CCCCCC(=O)C=CSC1=NNC(=O)NC1=O
Computed Properties
- Exact Mass: 269.08355
- Monoisotopic Mass: 269.08341252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 113Ų
Experimental Properties
- PSA: 87.63
- LogP: 1.21340
1,2,4-Triazine-3,5(2H,4H)-dione, 6-[(3-oxo-1-octenyl)thio]-,(E)- (9CI) Related Literature
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Taku Shoji,Shuhei Sugiyama,Takanori Araki,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima,Masafumi Yasunami Org. Biomol. Chem., 2017,15, 3917-3923
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Ping Tong Food Funct., 2020,11, 628-639
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Niklas Helle,Tim Raeker,Juergen Grotemeyer Phys. Chem. Chem. Phys., 2022,24, 2412-2423
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5. Transformation details of poly(acrylonitrile) to poly(amidoxime) during the amidoximation process†Dadong Shao,Guangshun Hou,Fangting Chi,Xirui Lu,Xuemei Ren RSC Adv., 2021,11, 1909-1915
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